Cas no 1448073-40-2 (N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1448073-40-2
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6343053
• PubChem ID: 71803203
• Update Time: 2025-05-21

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• 1448073-40-2
• N-[4-(2-carbamoylphenoxy)but-2-ynyl]-6-oxo-1H-pyridine-3-carboxamide
• CHEMBL4925251
• VU0547897-1
• F6412-6557
• N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• AKOS024554925

• Inchi： 1S/C17H15N3O4/c18-16(22)13-5-1-2-6-14(13)24-10-4-3-9-19-17(23)12-7-8-15(21)20-11-12/h1-2,5-8,11H,9-10H2,(H2,18,22)(H,19,23)(H,20,21)
• InChI Key： YHHQOXUIXMCQRB-UHFFFAOYSA-N
• SMILES： O(CC#CCNC(C1C=CC(NC=1)=O)=O)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 111Ų

Additional information on N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1448073-40-2)

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1448073-40-2, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry and drug discovery.

The molecular structure of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide is characterized by a pyridine core, which is a common motif in many bioactive molecules. The presence of various functional groups, such as the carbamoyl group and the yne moiety, contributes to the compound's reactivity and potential interactions with biological targets. These features make it an intriguing candidate for further exploration in the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that possess pharmacological properties. The pyridine derivative in question has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The combination of the phenoxyl and carbamoyl functionalities suggests that this compound may have multiple modes of action, which could enhance its therapeutic efficacy.

One of the most compelling aspects of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide is its structural diversity. This diversity allows for the exploration of different chemical modifications that could optimize its biological activity. For instance, the yne group provides a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties to specific biological targets. This flexibility is crucial in drug discovery, where the ability to modify a lead compound can significantly impact its potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamoyl group and the yne moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency, which is essential for large-scale production and further research.

Evaluation of the pharmacological properties of N-4-(2-carbamoylphenoxy)but-2-yn-1-yloxo 1,6-dihydropyridine -3-carboxamide has revealed promising results in preclinical studies. These studies have indicated that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. The exact mechanisms by which this compound exerts its effects are still under investigation, but preliminary data suggest that it could modulate signaling pathways relevant to neurological function and inflammation.

The potential therapeutic applications of this compound are broad and exciting. Researchers are particularly interested in its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. The structural features that make this molecule unique also suggest that it could be developed into a drug with improved pharmacokinetic properties, such as better solubility and bioavailability.

In conclusion, N -4-( 2 - carbamoyl phenoxy ) but - 2 - yn - 1 - yl - 6 - oxo - 1 , 6 - dihydropyridine -3 - carboxamide ( CAS No . 1448073 -40 - 2 ) is a promising compound with significant potential in pharmaceutical research . Its complex structure , characterized by multiple functional groups , makes it an attractive candidate for further development into novel therapeutic agents . As research continues , it is likely that new insights into its biological activity and potential applications will emerge , further solidifying its importance in medicinal chemistry .